Cas no 155271-16-2 (1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI))
![1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI) structure](https://www.kuujia.com/scimg/cas/155271-16-2x500.png)
155271-16-2 structure
Product name:1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI)
1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI)
- 8-[(E)-2-(4-Methoxy-2,3-dimethylphenyl)vinyl]-1,3-dimethyl-3,7-di hydro-1H-purine-2,6-dione
- 155271-16-2
- (E)-8-(4-Methoxy-2,3-dimethylstyryl)theophylline
- YRUNUVOGMHQOPX-VQHVLOKHSA-N
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(2-(2,3-dimethyl-4-methoxyphenyl)ethenyl)-, (E)-
- SCHEMBL7311852
-
- Inchi: InChI=1S/C18H20N4O3/c1-10-11(2)13(25-5)8-6-12(10)7-9-14-19-15-16(20-14)21(3)18(24)22(4)17(15)23/h6-9H,1-5H3,(H,19,20)/b9-7+
- InChI Key: YRUNUVOGMHQOPX-VQHVLOKHSA-N
- SMILES: COC1=CC=C(/C=C/C2=NC3C(N(C(N(C)C=3N2)=O)C)=O)C(C)=C1C
Computed Properties
- Exact Mass: 340.1537
- Monoisotopic Mass: 340.153541
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5
- XLogP3: 2.6
Experimental Properties
- Density: 1.295
- Boiling Point: 596.4°Cat760mmHg
- Flash Point: 314.5°C
- Refractive Index: 1.659
- PSA: 78.53
- LogP: 1.75610
1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI) Related Literature
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
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Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
155271-16-2 (1H-Purine-2,6-dione,3,7-dihydro-8-[(1E)-2-(4-methoxy-2,3-dimethylphenyl)ethenyl]-1,3-dimethyl-(9CI)) Related Products
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